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Compound of Interest

2-{(4-
Compound Name: Fluorophenyl)methyl]pyrimidin-5-
amine
CAS No.: 1152557-45-3
Cat. No.: B1521715

Get Quote

Executive Summary

2-[(4-Fluorophenyl)methyl]pyrimidin-5-amine (hereafter referred to as FPPA) represents a

"privileged structure” in modern medicinal chemistry. Its core architecture—a 5-
aminopyrimidine ring substituted at the C2 position with a lipophilic 4-fluorobenzyl moiety—
serves as a critical pharmacophore for two major therapeutic classes:

o sGC Stimulators: It acts as a structural isostere to the intermediates used in the synthesis of
Vericiguat and Riociguat, facilitating Structure-Activity Relationship (SAR) studies focused on
metabolic stability (fluorine scan) and hydrophobic pocket optimization.

» Kinase Inhibitors: The 5-aminopyrimidine motif is a proven "hinge-binding" element, while the
semi-flexible benzyl linker allows the fluorophenyl group to access deep hydrophobic
selectivity pockets (e.g., in JAK, CDK, or PLK families).
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This guide outlines the high-fidelity synthesis, physicochemical profiling, and handling protocols
required to utilize FPPA in drug discovery workflows.

Chemical Profile & Physicochemical Properties

Understanding the "Spec Sheet" is the first step in experimental design. FPPA balances polarity
(amine) with lipophilicity (fluorobenzyl), making it an ideal fragment for cell-permeable lead

generation.
Property Value /| Description
IUPAC Name 2-[(4-Fluorophenyl)methyl]pyrimidin-5-amine
Common Name 2-(4-Fluorobenzyl)pyrimidin-5-amine
Molecular Formula Ci11H10FN3
Molecular Weight 203.22 g/mol
Appearance Off-white to pale yellow solid
Melting Point 118-122 °C (Typical)
Solubility Soluble-in DMSO, MeOH, DCM; Sparingly
soluble in water
pKa (Calculated) ~3.5 (Pyrimidine N), ~18 (Amine -NH2)
LogP 1.8 — 2.1 (Predicted)
H-Bond Donors/Acceptors 2 Donors / 3 Acceptors

High-Fidelity Synthetic Workflow

While various routes exist (e.g., Suzuki coupling), the De Novo Ring Construction is the
preferred industrial method. It avoids unstable benzyl-boronic species and expensive palladium
catalysts, relying instead on robust condensation chemistry.

The "Nitromalonaldehyde™ Route

This protocol ensures high regioselectivity and scalability.
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Step 1. Amidine Formation (Pinner Reaction)

o Reagents: (4-Fluorophenyl)acetonitrile, HCI (gas), Methanol, Ammonia.

o Mechanism: The nitrile is converted to the imidate ester (Pinner salt) and subsequently

ammonolyzed to the amidine.
e Protocol:

o Dissolve (4-Fluorophenyl)acetonitrile in anhydrous MeOH/HCI at 0°C. Stir for 12h to form
the imidate.

o Treat with anhydrous NHs (7N in MeOH) at ambient temperature.

o Concentrate to yield 2-(4-fluorophenyl)acetamidine hydrochloride.

Step 2: Pyrimidine Cyclization

o Reagents: Sodium Nitromalonaldehyde (monohydrate), Sodium Methoxide (NaOMe).

e Mechanism: Condensation of the amidine (1,3-binucleophile) with the nitromalonaldehyde
(1,3-bielectrophile).

e Protocol:

o

Suspend amidine HCI (1.0 eq) and Sodium Nitromalonaldehyde (1.1 eq) in Ethanol.

o

Add NaOMe (1.0 eq) to neutralize the salt and catalyze condensation.

Reflux for 4—-6 hours. The solution typically darkens.

[¢]

Cool and precipitate with water. Filter to isolate 2-(4-fluorobenzyl)-5-nitropyrimidine.

[e]

Step 3: Nitro Reduction

e Reagents: Hz, 10% Pd/C, Methanol (or Fe/NH4Cl for chemoselectivity if halogens are
present).

e Protocol:
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[e]

Dissolve the nitro-intermediate in MeOH.[1]

Add 10 mol% Pd/C.

o

[¢]

Stir under Hz balloon (1 atm) for 2—4 hours.

[¢]

Filter through Celite to remove catalyst.[1]

[e]

Concentrate and recrystallize (EtOAc/Hexane) to yield pure FPPA.

Visualizing the Pathway

The following diagram illustrates the logical flow and intermediate structures.

Key Reagents

Sodium Nitromalonaldehyde

4-Fluorophenylacetonitrile

1. HCI/MeOH Na-Nitromalonaldehyde H2, Pd/C
2. NH3 w| Amidine Intermediate NaOMe, Reflux w| 5-Nitro-2-benzylpyrimidine MeOH Target: FPPA
(Pinner Reaction) = (Cyclization) = (Nitro Reduction)

Click to download full resolution via product page
Caption: Figure 1. De Novo synthesis of FPPA via amidine condensation and nitro reduction.

Medicinal Chemistry Applications

FPPA is not merely an intermediate; it is a scaffold hopping tool.

sGC Stimulator Optimization

In the development of drugs like Vericiguat, the benzyl group fits into a hydrophobic pocket of
the sGC enzyme.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://pdf.benchchem.com/15296/Step_by_Step_Synthesis_Protocol_for_2_Benzylpyrimidin_5_amine.pdf
https://pdf.benchchem.com/15296/Step_by_Step_Synthesis_Protocol_for_2_Benzylpyrimidin_5_amine.pdf
https://www.benchchem.com/product/b1521715/docs?utm_src=pdf-body-img#technical-guide-2-4-fluorophenyl-methyl-pyrimidin-5-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1521715?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Causality: The 4-fluoro substituent blocks metabolic oxidation (para-hydroxylation) of the
benzyl ring, significantly extending half-life (

) compared to the unsubstituted benzyl analog.

o Experiment: Use FPPA to synthesize "Right-Hand Side" variants. Couple the 5-amine to a
pyrazolopyridine core via a carbamate or urea linkage to test sGC stimulation potency.

Kinase Inhibitor Design (The "Hinge Binder")

The 5-aminopyrimidine motif is a classic bioisostere for the adenine ring of ATP.

e Mechanism: The N1 and 5-NH: of the pyrimidine form a bidentate hydrogen bond network
with the kinase hinge region (e.g., residues Leu83 in CDK2 or Met90 in JAK2).

» Selectivity: The flexible methylene linker (

) allows the 4-fluorophenyl group to orient itself into the "Gatekeeper" region or the back-
cleft, providing selectivity over other kinases.
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Click to download full resolution via product page
Caption: Figure 2. Pharmacophore mapping of FPPA in kinase active sites.

Handling, Stability, and QC

Trustworthiness Protocol: Every batch must be validated before use in biological assays to
prevent false negatives due to decomposition.

Quality Control (QC) Checklist

e H-NMR (DMSO-ds):
o Look for the singlet at

ppm (Methylene
).

o Verify the broad singlet at

ppm (Amine
, exchangeable with D20).

o Confirm the pyrimidine protons (singlet or meta-coupled doublets) at

ppm.

e LC-MS:

o Target Mass:

o Purity threshold: >95% (UV 254 nm).
e Storage:

o Store at -20°C.
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o Protect from light (aromatic amines can oxidize/darken over time).

Safety Precautions

e Hazard Class: Irritant (Skin/Eye), Acute Toxicity (Oral).[2]
» PPE: Nitrile gloves, safety goggles, and fume hood are mandatory.
o Disposal: Segregate as halogenated organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methyl-pyrimidin-5-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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